Cas no 31962-88-6 (Uridine,2'-deoxy-3,4,5,6-tetrahydro- (9CI))
31962-88-6 structure
Product Name:Uridine,2'-deoxy-3,4,5,6-tetrahydro- (9CI)
CAS No:31962-88-6
MF:C9H16N2O5
MW:232.233742713928
CID:311398
PubChem ID:161730
Update Time:2025-04-19
Uridine,2'-deoxy-3,4,5,6-tetrahydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Uridine,2'-deoxy-3,4,5,6-tetrahydro- (9CI)
- 2’-Deoxy-3,4,5,6-tetrahydrouridine Discontinued
- 1-(2-Deoxy-β-D-erythro-pentofuranosyl)-4-hydroxytetrahydro-2(1H)- pyrimidinone
- 2’-DEOXY-3,4,5,6-TETRAHYDROURIDINE
- 2’-Deoxy-3,4,5,6-tetrahydrouridine Discontinued
- 2'-Deoxytetrahydrouridine
- 1,2,3,3a,4,5-hexahydroacenaphthylene
- 1,8-ethanotetralin
- hexahydroacenaphthylene
- tetrahydro-2a,3,4,5 acenaphtene
- tetrahydro-2'-deoxyuridine
- tetrahydroacenaphthene
- tetrahydroacenapthene
- Tetraphthen
- 2(1H)-Pyrimidinone, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)tetrahydro-4-hydroxy-
- 31962-88-6
- 4-hydroxy-1-((2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-tetrahydropyrimidin-2(1H)-one
- 4-hydroxy-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinan-2-one
- DTXSID40953849
- 1-(2-Deoxypentofuranosyl)-1,4,5,6-tetrahydropyrimidine-2,4-diol
- SCHEMBL172138
- 2'-Deoxytetrahydrouridine;H4dUrd;dTHU
- 2'-deoxy-3,4,5,6-tetrahydrouridine
-
- Inchi: 1S/C9H16N2O5/c12-4-6-5(13)3-8(16-6)11-2-1-7(14)10-9(11)15/h5-8,12-14H,1-4H2,(H,10,15)/t5-,6+,7?,8+/m0/s1
- InChI Key: RSRNLJYSWSSQMW-CZLDRYSHSA-N
- SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(CC1)O)=O)O
Computed Properties
- Exact Mass: 232.10600
- Monoisotopic Mass: 232.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.488±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (14 g/l) (25 º C),
- PSA: 105.75000
- LogP: -2.23380
Uridine,2'-deoxy-3,4,5,6-tetrahydro- (9CI) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
31962-88-6 (Uridine,2'-deoxy-3,4,5,6-tetrahydro- (9CI)) Related Products
- 18771-50-1(3,4,5,6-Tetrahydrouridine (>80%))
- 19149-48-5(1-pentofuranosyltetrahydropyrimidin-2(1H)-one)
- 78216-59-8(Thymidine, 5,6-dihydro-, (5R)-)
- 5627-00-9(5,6-Dihydrothymidine)
- 5626-99-3(5,6-Dihydro-2'-deoxyuridine)
- 57350-36-4(1,3,5-Triazine-2,4(1H,3H)-dione,1-(2-deoxy-b-D-erythro-pentofuranosyl)dihydro-5-methyl-)
- 75421-11-3(2H-1,3-Diazepin-2-one,1,3,4,6-tetrahydro-1-b-D-ribofuranosyl- (9CI))
- 74024-66-1(1-pentofuranosyl-1,3-diazepan-2-one)
- 64623-35-4(Urea, N-b-D-arabinofuranosyl-N,N'-dimethyl-)
- 52019-17-7(6-Oxa-2,4-diazabicyclo[3.2.1]octan-3-one,8-hydroxy-7-(hydroxymethyl)-4-methyl-, [1S-(exo,syn)]- (9CI))
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